Cas no 89586-13-0 (Benzoic acid, 2-(acetyloxy)-6-methyl-3-nitro-, methyl ester)

• Product name: Benzoic acid, 2-(acetyloxy)-6-methyl-3-nitro-, methyl ester
• CAS No: 89586-13-0
• MF: C₁₁H₁₁NO₆
• MW: 253.208143472672
• CID: 595726
• PubChem ID: 13114711

Benzoic acid, 2-(acetyloxy)-6-methyl-3-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(acetyloxy)-6-methyl-3-nitro-, methyl ester
• methyl 2-acetyloxy-6-methyl-3-nitrobenzoate
• Methyl 2-(acetyloxy)-6-methyl-3-nitrobenzoate
• DTXSID50519051
• 89586-13-0

• Inchi： InChI=1S/C11H11NO6/c1-6-4-5-8(12(15)16)10(18-7(2)13)9(6)11(14)17-3/h4-5H,1-3H3
• InChI Key： CUCBTJBUVDTUKH-UHFFFAOYSA-N
• SMILES： CC1=C(C(=C(C=C1)[N+](=O)[O-])OC(=O)C)C(=O)OC

Computed Properties

• Exact Mass: 253.05863707g/mol
• Monoisotopic Mass: 253.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 98.4Ų